BENGHE Foundational & Exploratory

Check Availability & Pricing

"1-(5-Bromopyridin-2-yl)piperidin-4-ol"
molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

1-(5-Bromopyridin-2-yl)piperidin-4-
Compound Name: |
o

Cat. No.: B114847

An In-depth Technical Guide on the Molecular Weight of 1-(5-Bromopyridin-2-yl)piperidin-4-
ol

This technical guide provides a detailed analysis of the molecular weight of the chemical
compound 1-(5-Bromopyridin-2-yl)piperidin-4-ol, intended for researchers, scientists, and
professionals in the field of drug development.

Molecular Structure and Formula

The chemical structure of 1-(5-Bromopyridin-2-yl)piperidin-4-ol consists of a pyridine ring
substituted with a bromine atom at the 5-position and a piperidin-4-ol group at the 2-position.
The molecular formula for this compound is determined to be C10H13BrN20.

Calculation of Molecular Weight

The molecular weight is the sum of the atomic weights of all atoms in a molecule. The
calculation for 1-(5-Bromopyridin-2-yl)piperidin-4-ol is based on its molecular formula and
the standard atomic weights of its constituent elements.

The standard atomic weights used for this calculation are:
e Carbon (C): 12.011 g/mol

e Hydrogen (H): 1.008 g/mol
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e Bromine (Br): 79.904 g/mol [1][2][3][4]

e Nitrogen (N): 14.007 g/mol [5][6][7][8][9]

e Oxygen (O): 15.999 g/mol [10][11][12][13]
The molecular weight is calculated as follows:

(Number of C atoms x Atomic weight of C) + (Number of H atoms x Atomic weight of H) +
(Number of Br atoms x Atomic weight of Br) + (Number of N atoms x Atomic weight of N) +
(Number of O atoms x Atomic weight of O)

(10 x 12.011) + (13 x 1.008) + (1 x 79.904) + (2 x 14.007) + (1 x 15.999) = 120.11 + 13.104 +
79.904 + 28.014 + 15.999 = 257.131 g/mol

This calculated molecular weight is consistent with published data for this compound, which
lists the molecular weight as 257.131012.[14]

Data Presentation

The following table summarizes the contribution of each element to the total molecular weight
of 1-(5-Bromopyridin-2-yl)piperidin-4-ol.
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. . Total Weight
Atomic Weight o
Element Symbol Count Contribution (
(g/mol)
g/mol )
12.011[15][16]
Carbon C 10 120.110
[17][18][19]
1.008[20][21][22]
Hydrogen H 13 13.104
[23][24]
79.904[1][2][3][4
Bromine Br 1 izl 79.904
[25]
14.007[5][6][71[8
Nitrogen N 2 BIelte] 28.014
[°]
15.999[10][11]
Oxygen O 1 15.999

[12][13][26]

Total 257.131

Experimental Protocols

The determination of the molecular weight of a compound like 1-(5-Bromopyridin-2-
yl)piperidin-4-ol is typically confirmed experimentally using mass spectrometry.

Protocol for Mass Spectrometry Analysis:

e Sample Preparation: A small, accurately weighed sample of 1-(5-Bromopyridin-2-
yl)piperidin-4-ol is dissolved in a suitable volatile solvent, such as methanol or acetonitrile,
to a concentration of approximately 1 mg/mL.

 Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or
Orbitrap mass analyzer, is used. The instrument is calibrated using a known standard to
ensure mass accuracy.

 lonization: The sample solution is introduced into the mass spectrometer, and the molecules
are ionized. Electrospray ionization (ESI) is a common and suitable technique for this type of
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molecule. In ESI, a high voltage is applied to the liquid to create an aerosol, and the solvent
evaporates to produce charged molecular ions.

e Mass Analysis: The ionized molecules are then separated based on their mass-to-charge
ratio (m/z) in the mass analyzer.

o Data Acquisition and Analysis: The detector records the abundance of ions at each m/z
value, generating a mass spectrum. The peak corresponding to the protonated molecule
[M+H]* is identified. For 1-(5-Bromopyridin-2-yl)piperidin-4-ol, this would be expected at
an m/z of approximately 258.139. The high-resolution instrument provides a highly accurate
mass measurement, which can be used to confirm the elemental composition.

Visualization

The following diagram illustrates the logical workflow for determining the molecular weight of 1-
(5-Bromopyridin-2-yl)piperidin-4-ol.
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Caption: Workflow for Molecular Weight Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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